Cas no 70650-96-3 (3,2':6',3''-Terpyridine)

• Product Name: 3,2':6',3''-Terpyridine
• CAS No: 70650-96-3
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 566891
• PubChem ID: 13349632
• Update Time: 2025-04-24

3,2':6',3''-Terpyridine Chemical and Physical Properties

Names and Identifiers

• 3,2':6',3''-Terpyridine
• 2,6-dipyridin-3-ylpyridine
• YD6EL85EAH
• 70650-96-3
• UNII-YD6EL85EAH
• NS00063196
• 3-(6-(pyridin-3-yl)pyridin-2-yl)pyridine
• SCHEMBL3194702
• EINECS 274-721-6
• 2,6-di(pyridin-3-yl)pyridine
• DTXSID00220943

• Inchi： 1S/C15H11N3/c1-6-14(12-4-2-8-16-10-12)18-15(7-1)13-5-3-9-17-11-13/h1-11H
• InChI Key： KAZLMTSNKVMZLA-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=NC=CC=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 233.09543
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67

Additional information on 3,2':6',3''-Terpyridine

3,2':6',3''-Terpyridine (CAS 70650-96-3): A Versatile Building Block in Coordination Chemistry and Materials Science

3,2':6',3''-Terpyridine (CAS 70650-96-3), often abbreviated as tpy, represents a crucial class of tridentate nitrogen-containing heterocyclic compounds that has gained significant attention in modern coordination chemistry and materials science. This terpyridine derivative features a unique three-ring structure with nitrogen atoms positioned at the 2, 6' and 3" positions, creating an ideal chelating ligand for transition metal ions. The compound's molecular formula C15H11N3 and molecular weight of 233.27 g/mol make it a versatile building block for constructing complex molecular architectures.

The growing interest in 3,2':6',3''-terpyridine applications stems from its remarkable ability to form stable complexes with various metal ions, particularly those of ruthenium, iron, and zinc. Researchers are increasingly exploring its potential in photovoltaic materials, molecular electronics, and supramolecular chemistry - areas that align with current scientific trends toward sustainable energy solutions and nanotechnology advancements. The compound's π-conjugated system enables efficient electron delocalization, making it particularly valuable for light-harvesting applications and organic electronic devices.

From a synthetic perspective, 3,2':6',3''-terpyridine synthesis typically involves the Kröhnke pyridine synthesis or related condensation reactions. The compound exhibits excellent thermal stability (decomposition temperature >300°C) and moderate solubility in common organic solvents like dichloromethane, THF, and DMF. These properties contribute to its widespread use in coordination polymer construction and metal-organic framework (MOF) development, addressing current research demands for novel porous materials with tailored functionalities.

Recent advancements in 3,2':6',3''-terpyridine chemistry have demonstrated its potential in artificial photosynthesis systems and photocatalytic water splitting - topics of immense interest in renewable energy research. The compound's ability to facilitate multi-electron transfer processes when coordinated to appropriate metal centers makes it particularly valuable for these applications. Additionally, its luminescent properties when complexed with lanthanides have opened new possibilities in bioimaging and sensor development.

The commercial availability of 3,2':6',3''-terpyridine (CAS 70650-96-3) has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound with purity levels ranging from 95% to 99%, with prices varying based on quantity and purity specifications. Proper storage conditions (room temperature, dry environment) ensure long-term stability, making it convenient for laboratory use.

Current research directions for tpy-based materials include their incorporation into organic light-emitting diodes (OLEDs) and electrochromic devices, responding to market needs for energy-efficient display technologies. The compound's modular structure also allows for straightforward functionalization, enabling researchers to tailor its properties for specific applications through molecular engineering approaches. This adaptability positions 3,2':6',3''-terpyridine as a key player in the development of next-generation functional materials.

From a safety perspective, 3,2':6',3''-terpyridine requires standard laboratory precautions, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, its potential irritant properties warrant careful handling. Researchers frequently inquire about terpyridine solubility, stability under various conditions, and complex formation constants - information crucial for experimental design and material development.

The future outlook for 3,2':6',3''-terpyridine applications appears promising, particularly in emerging fields like molecular machines and stimuli-responsive materials. Its combination of synthetic accessibility, structural versatility, and tunable electronic properties ensures continued relevance in cutting-edge chemical research. As sustainable chemistry and green technologies gain prominence, the role of terpyridine-based systems in enabling these advancements will likely expand further.